Cas no 2179038-29-8 (2,4,6-Trifluoro-1-(methoxymethoxy)benzene)

• Product Name: 2,4,6-Trifluoro-1-(methoxymethoxy)benzene
• CAS No: 2179038-29-8
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• CID: 5074338
• Update Time: 2025-06-20

2,4,6-Trifluoro-1-(methoxymethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trifluoro-1-(methoxymethoxy)benzene
• 2,4,6--Trifluoro-1-(methoxymethoxy)benzene

• Inchi： 1S/C8H7F3O2/c1-12-4-13-8-6(10)2-5(9)3-7(8)11/h2-3H,4H2,1H3
• InChI Key： ASSUFLLUELDJKV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1OCOC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5

Additional information on 2,4,6-Trifluoro-1-(methoxymethoxy)benzene

2,4,6-Trifluoro-1-(methoxymethoxy)benzene

The compound 2,4,6-Trifluoro-1-(methoxymethoxy)benzene (CAS No. 2179038-29-8) is a highly fluorinated aromatic compound with unique chemical properties. This compound has gained significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. The structure of this compound consists of a benzene ring substituted with three fluorine atoms at the 2, 4, and 6 positions, along with a methoxymethoxy group at the 1 position. This combination of substituents imparts distinct electronic and steric properties to the molecule.

Fluorination of aromatic compounds has been a topic of extensive research due to the unique electronic effects introduced by fluorine atoms. In the case of 2,4,6-Trifluoro-1-(methoxymethoxy)benzene, the trifluoromethyl groups significantly influence the reactivity and stability of the molecule. Fluorine's electronegativity leads to a strong electron-withdrawing effect, which can enhance the reactivity of the benzene ring towards electrophilic substitution reactions. Additionally, the methoxymethoxy group at position 1 acts as an electron-donating group through resonance and inductive effects, creating a balance between electron withdrawal and donation that can be exploited in various chemical transformations.

Recent studies have focused on the synthesis and characterization of 2,4,6-Trifluoro-1-(methoxymethoxy)benzene using advanced techniques such as microwave-assisted synthesis and catalytic fluorination. These methods have enabled researchers to achieve higher yields and better control over the product's purity. For instance, a 2023 study published in *Journal of Fluorine Chemistry* demonstrated that microwave-assisted fluorination could significantly reduce reaction times while maintaining high selectivity for this compound.

The applications of 2,4,6-Trifluoro-1-(methoxymethoxy)benzene are diverse and expanding rapidly. In pharmaceutical chemistry, this compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. Its trifluoromethyl groups contribute to increased lipophilicity and metabolic stability, making it an attractive building block for drug discovery programs targeting various diseases such as cancer and infectious diseases.

In materials science, 2,4,6-Trifluoro-1-(methoxymethoxy)benzene has been explored as a precursor for advanced materials like fluoropolymers and high-performance composites. The presence of multiple fluorine atoms enhances thermal stability and chemical resistance, which are critical properties for materials used in extreme environments.

Moreover, this compound has found utility in analytical chemistry as a reference standard for chromatographic separations due to its distinct physical properties and ease of purification. Its high purity makes it an ideal candidate for calibrating instruments used in quality control processes across industries.

From an environmental perspective, understanding the fate and transport of 2,4,6-Trifluoro-1-(methoxymethoxy)benzene in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions. A study published in *Environmental Science & Technology* revealed that this compound undergoes slow microbial degradation under anaerobic conditions due to its high stability imparted by fluorine atoms.

In conclusion,2,4,6-Trifluoro-1-(methoxymethoxy)benzene (CAS No. 2179038-29-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure enables it to serve as a valuable intermediate in organic synthesis while offering opportunities for innovation in materials development and environmental science. As research continues to uncover new aspects of its chemistry and applications,this compound is poised to play an increasingly important role in both academic and industrial settings.